Cas no 71441-08-2 (Benzoic acid, 4-[(diethoxyphosphinyl)methyl]-, ethyl ester)

Benzoic acid, 4-[(diethoxyphosphinyl)methyl]-, ethyl ester structure
71441-08-2 structure
Product Name:Benzoic acid, 4-[(diethoxyphosphinyl)methyl]-, ethyl ester
CAS No:71441-08-2
MF:C14H21O5P
MW:300.287305593491
CID:545545
PubChem ID:10979490
Update Time:2025-09-18

Benzoic acid, 4-[(diethoxyphosphinyl)methyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[(diethoxyphosphinyl)methyl]-, ethyl ester
    • ethyl 4-(diethoxyphosphorylmethyl)benzoate
    • Ethyl 4-((diethoxyphosphoryl)methyl)benzoate
    • diethyl 4-ethoxycarbonyl-benzylphosphonate
    • diethyl (4-carbethoxybenzyl)phosphonate
    • DTXSID50450617
    • diethyl (4-carbethoxybenzyl)-phosphonate
    • ethyl alpha-(diethoxyphosphinyl)-p-toluate
    • 71441-08-2
    • 4-(diethoxyphosphorylmethyl)-benzoic acid ethyl ester
    • SCHEMBL510962
    • ethyl 4-(diethoxy-phosphorylmethyl)-benzoate
    • 4-(diethoxy-phosphorylmethyl)benzoic acid ethyl ester
    • 4-(DIETHOXY-PHOSPHORYLMETHYL)-BENZOIC ACID ETHYL ESTER
    • OFUCEQWVGVURAS-UHFFFAOYSA-N
    • Inchi: 1S/C14H21O5P/c1-4-17-14(15)13-9-7-12(8-10-13)11-20(16,18-5-2)19-6-3/h7-10H,4-6,11H2,1-3H3
    • InChI Key: OFUCEQWVGVURAS-UHFFFAOYSA-N
    • SMILES: P(CC1C=CC(C(=O)OCC)=CC=1)(=O)(OCC)OCC

Computed Properties

  • Exact Mass: 300.11273
  • Monoisotopic Mass: 300.11266076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 9
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 61.8Ų

Experimental Properties

  • PSA: 61.83
  • LogP: 3.62940

Benzoic acid, 4-[(diethoxyphosphinyl)methyl]-, ethyl ester Pricemore >>

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